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2-(3-Fluoro-4-methylphenyl)isonicotinic acid, 95%

Name: 2-(3-Fluoro-4-methylphenyl)isonicotinic acid, 95%
Brand: Smolecule
SKU: S6674923
Rating: 4.5 (3 reviews)

Catalog No.

S6674923

CAS No.

1261968-11-9

M.F

C13H10FNO2

M. Wt

231.22 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

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1261968-11-9

2-(3-Fluoro-4-methylphenyl)isonicotinic acid, 95%

2-(3-fluoro-4-methylphenyl)pyridine-4-carboxylic acid

C13H10FNO2

231.22 g/mol

InChI=1S/C13H10FNO2/c1-8-2-3-9(6-11(8)14)12-7-10(13(16)17)4-5-15-12/h2-7H,1H3,(H,16,17)

SIGSVQCXHZCRDR-UHFFFAOYSA-N

CC1=C(C=C(C=C1)C2=NC=CC(=C2)C(=O)O)F

CC1=C(C=C(C=C1)C2=NC=CC(=C2)C(=O)O)F

Medicinal Chemistry: The presence of the isonicotinic acid group suggests potential applications in the development of new drugs. Isonicotinic acid is a core scaffold found in various medications, including some antibiotics and antitubercular drugs []. The fluoromethylphenyl group might contribute to specific binding properties or enhance bioavailability.
Material Science: Fluoroaryl and carboxylic acid functionalities are often found in molecules used in the development of functional materials. These materials could include liquid crystals, organic semiconductors, or polymers with unique properties [, ].